Cas no 1247800-54-9 (1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane)
1247800-54-9 structure
Product Name:1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane
CAS No:1247800-54-9
MF:C10H18N4
MW:194.276721477509
CID:4916385
PubChem ID:61312239
Update Time:2025-07-31
1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- 1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane
- 1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane
-
- Inchi: 1S/C10H18N4/c1-13-10(3-5-12-13)9-14-7-2-4-11-6-8-14/h3,5,11H,2,4,6-9H2,1H3
- InChI Key: KPOQQAIATOMLAZ-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=NN2C)CCNCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 174
- XLogP3: -0.2
- Topological Polar Surface Area: 33.1
1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM291993-1g |
1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane |
1247800-54-9 | 97% | 1g |
$687 | 2021-06-09 | |
| Chemenu | CM291993-5g |
1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane |
1247800-54-9 | 97% | 5g |
$1618 | 2021-06-09 | |
| Chemenu | CM291993-10g |
1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane |
1247800-54-9 | 97% | 10g |
$2258 | 2021-06-09 | |
| Chemenu | CM291993-1g |
1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane |
1247800-54-9 | 97% | 1g |
$687 | 2023-02-03 | |
| Chemenu | CM291993-5g |
1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane |
1247800-54-9 | 97% | 5g |
$1618 | 2023-02-03 | |
| Chemenu | CM291993-10g |
1-((1-Methyl-1H-pyrazol-5-yl)methyl)-1,4-diazepane |
1247800-54-9 | 97% | 10g |
$2258 | 2023-02-03 | |
| Enamine | EN300-1196842-0.05g |
1-[(1-methyl-1H-pyrazol-5-yl)methyl]-1,4-diazepane |
1247800-54-9 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1196842-0.1g |
1-[(1-methyl-1H-pyrazol-5-yl)methyl]-1,4-diazepane |
1247800-54-9 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1196842-0.25g |
1-[(1-methyl-1H-pyrazol-5-yl)methyl]-1,4-diazepane |
1247800-54-9 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1196842-0.5g |
1-[(1-methyl-1H-pyrazol-5-yl)methyl]-1,4-diazepane |
1247800-54-9 | 0.5g |
$699.0 | 2023-06-08 |
1-(1-methyl-1H-pyrazol-5-yl)methyl-1,4-diazepane Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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